![molecular formula C13H14N6O3 B2923736 N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide CAS No. 1448054-89-4](/img/structure/B2923736.png)
N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C13H14N6O3 and its molecular weight is 302.294. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : Compounds similar to N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide have been synthesized using various techniques. For instance, Hassan, Hafez, and Osman (2014) described the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, focusing on the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate (Hassan, Hafez, & Osman, 2014).
- Structural Analysis : Spectral data such as IR, MS, 1H-NMR, and 13C-NMR are commonly used to establish the structures of these synthesized compounds (Hassan, Hafez, & Osman, 2014).
Biological and Pharmacological Activities
- Anticancer Activity : Some compounds structurally related to the specified chemical have shown potential in cancer treatment. For example, Riyadh (2011) synthesized N-arylpyrazole-containing enaminones and tested their cytotoxic effects against human breast and liver carcinoma cell lines, showing inhibition effects comparable to 5-fluorouracil (Riyadh, 2011).
- Antimicrobial Activity : Gezginci, Martin, and Franzblau (1998) reported the synthesis of pyridines and pyrazines substituted with various oxadiazole derivatives, exhibiting antimycobacterial activity against Mycobacterium tuberculosis (Gezginci, Martin, & Franzblau, 1998).
Synthesis of Derivatives
- Derivative Synthesis : Research has focused on creating various derivatives of compounds similar to the specified chemical. For instance, Jiao (2007) synthesized methyl 1-(pyrazol-3-yl)-azulene-3-carboxylates derivatives through condensation and subsequent reactions (Jiao, 2007).
- Mechanism Studies : Studies like those by Li et al. (2010) have explored the solvothermal interconversions of pyrazinyl substituted azole derivatives, providing insights into the mechanisms and control factors in the synthesis of such compounds (Li et al., 2010).
properties
IUPAC Name |
N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N6O3/c1-8-17-18-11(22-8)5-16-12(20)9-6-19(7-9)13(21)10-4-14-2-3-15-10/h2-4,9H,5-7H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJSDYIFXVYGDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)CNC(=O)C2CN(C2)C(=O)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.